Cas no 1251556-85-0 (1-(3,4-difluorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one)

• Product Name: 1-(3,4-difluorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one
• CAS No: 1251556-85-0
• MF: C₁₉H₂₀F₂N₆O₂
• MW: 402.397910118103
• CID: 5920784
• PubChem ID: 49676348
• Update Time: 2025-06-27

1-(3,4-difluorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-3-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]imidazolidin-2-one
• F5788-2269
• CHEMBL4904757
• 1-(3,4-difluorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}imidazolidin-2-one
• 1251556-85-0
• VU0520585-1
• 1-(3,4-difluorophenyl)-3-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)imidazolidin-2-one
• AKOS024518677
• 1-(3,4-difluorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one

• Inchi： 1S/C19H20F2N6O2/c20-15-3-2-14(12-16(15)21)27-11-10-26(19(27)29)13-17(28)24-6-8-25(9-7-24)18-22-4-1-5-23-18/h1-5,12H,6-11,13H2
• InChI Key： QEDLUTYYURYLBG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C(F)=C2)CCN1CC(=O)N1CCN(C2=NC=CC=N2)CC1

Computed Properties

• Exact Mass: 402.16158023g/mol
• Monoisotopic Mass: 402.16158023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9Ų